N-{2-[(2-chlorobenzoyl)amino]ethyl}-2-furamide

• IUPAC Name: N-[2-[(2-chlorobenzoyl)amino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H13ClN2O3/c15-11-5-2-1-4-10(11)13(18)16-7-8-17-14(19)12-6-3-9-20-12/h1-6,9H,7-8H2,(H,16,18)(H,17,19)
• InChI Key: CWEHGKVFEATIRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCNC(=O)C2=CC=CO2)Cl
• Molecular Formula: C14H13ClN2O3
• DSSTOX Substance ID: DTXSID601330905
• Molecular Weight: 292.72 g/mol
• Solubility: 39.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 701937-98-6

Description

Synthesis Analysis

The synthesis of related N-alkyl and N-aryl derivatives involves multi-component reactions or specific coupling reactions, demonstrating the versatility and adaptability in synthesizing compounds with similar backbones. For instance, a highly efficient green synthesis of N-alkyl 2-[(2-oxo-2-aryl ethyl)amino] benzamide derivatives showcases a straightforward method for constructing complex molecules, highlighting the synthetic accessibility of such compounds (Sabbaghan & Hossaini, 2012).

Molecular Structure Analysis

Structural characterization is crucial in understanding the interactions and reactivity of a compound. For closely related compounds, crystallographic studies reveal details about molecular conformations and intramolecular interactions, such as hydrogen bonding, which significantly influences their chemical behavior and stability (Sagar et al., 2018). These studies are instrumental in predicting the behavior of "N-{2-[(2-chlorobenzoyl)amino]ethyl}-2-furamide".

Chemical Reactions and Properties

Understanding the chemical reactivity of this compound involves examining its participation in various chemical reactions. The compound's reactivity can be inferred from similar structures, where their interactions with different reagents lead to a plethora of derivatives, indicating a rich chemistry conducive to functional group transformations and the formation of heterocyclic systems (Jiang et al., 2014).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystal form, play a crucial role in the application and handling of the compound. Polymorphism, for instance, can significantly affect the material's stability and solubility, which is essential for its potential applications. Detailed physical characterization is necessary to fully understand and utilize "this compound" (Yanagi et al., 2000).

Mechanism of Action

The mechanism of action of amines involves their reaction with other compounds. For instance, amines can react with acid chlorides to form amides. They can also react with sulfonyl groups to form sulfonamides.

Future Directions

The future directions of research on “N-{2-[(2-chlorobenzoyl)amino]ethyl}-2-furamide” could involve further exploration of its properties and potential applications. For instance, a related compound, 2-Amino-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide, is used as a reference standard in neurological research. Similar research could be conducted on “this compound”.